Cas no 469-21-6 ((±)-Doxylamine)

• Product Name: (±)-Doxylamine
• CAS No: 469-21-6
• MF: C₁₇H₂₂N₂O
• MW: 270.369384288788
• CID: 93672
• PubChem ID: 3162
• Update Time: 2025-05-20

(±)-Doxylamine Chemical and Physical Properties

Names and Identifiers

• doxylamine
• DOXVLAIME
• N,N-dimethyl-2-(1-phenyl-1-pyridin-2-ylethoxy)ethanamine
• Dossilamina
• doxilamina
• Doxilminio
• Doxylaminum
• (±)-Doxylamine
• 2-[alpha-[2-(Dimethylamino)ethoxy]-alpha-methylbenzyl]pyridine
• BRD-A44008656-036-15-9
• NS00000474
• N,N-Dimethyl-2-[1-phenyl-1-(2-pyridinyl)ethoxy]ethanamine #
• Pyridine, 2-(alpha-(2-(dimethylamino)ethoxy)-alpha-methylbenzyl)-
• CHEMBL1004
• FT-0603401
• BSPBio_001938
• Spectrum2_000115
• Pyridine, 2-[.alpha.-[2-(dimethylamino)ethoxy]-.alpha.-methylbenzyl]-
• GTPL7171
• Ethanamine, N,N-dimethyl-2-(1-phenyl-1-(2-pyridinyl)ethoxy)-
• DOXYLAMINE [WHO-DD]
• 469-21-6
• EC 207-414-2
• AB00053466
• Z2242151271
• KBioGR_001135
• Doxilminio (INN-Spanish)
• 2-(ALPHA-(2-DIMETHYLAMINOETHOXY)-ALPHA-METHYLBENZYL) PYRIDINE
• DOXYLAMINE [HSDB]
• DivK1c_000841
• NCI C60684
• DOXYLAMINE [MI]
• BCP09058
• 2-Dimethylaminoethoxyphenylmethyl-2-picoline
• AB00053466_19
• BPBio1_000103
• HCFDWZZGGLSKEP-UHFFFAOYSA-N
• Phenyl-2-pyridylmethyl-beta-N,N-dimethylaminoethyl ether
• Prestwick1_000027
• KBio1_000841
• S-Doxylamine
• Ethanamine, N,N-dimethyl-2-[1-phenyl-1-(2-pyridinyl)ethoxy]-
• KBio2_006630
• BRN 0230379
• Lopac0_000348
• 2-(alpha-(2-(Dimethylamino)ethoxy)-alpha-methylbenzyl)pyridine
• SPBio_000130
• UNII-95QB77JKPL
• N,N-dimethyl-2-(1-phenyl-1-(pyridin-2-yl)ethoxy)ethan-1-amine
• NCGC00021147-03
• 2-(alpha(2-(DIMETHYLAMINO)ETHOXY)-alpha-METHYLBENZYL)PYRIDINE
• DTXSID1022970
• Spectrum4_000528
• CCG-204443
• SDCCGSBI-0050336.P005
• Spectrum_001014
• NINDS_000841
• Q423390
• Decapryn (TN)
• NCGC00089789-04
• IDI1_000841
• KBio2_001494
• DTXCID102970
• L001076
• D07878
• NCGC00021147-21
• Dossilamina [DCIT]
• N,N-dimethyl-2-[(1-phenyl-1-pyridin-2-ylethyl)oxy]ethanamine
• EINECS 207-414-2
• ()-Doxylamine
• KBio3_001158
• SCHEMBL4709
• AB00053466_20
• N,N-DIMETHYL-2-
• NCGC00021147-02
• NCGC00021147-04
• Doxylamine [INN:BAN]
• CHEBI:51380
• KBio2_004062
• Doxilminio [INN-Spanish]
• Prestwick0_000027
• NCGC00089789-02
• Phenyl-2-pyridylmethyl-.beta.-N,N-dimethylaminoethyl ether
• DOXYLAMINE [VANDF]
• R06AA09
• AKOS005657227
• PYRIDINE, 2-(.ALPHA.-(2-(DIMETHYLAMINO)ETHOXY)-.ALPHA.-METHYLBENZYL)-
• NCGC00021147-06
• 2-(.ALPHA.(2-(DIMETHYLAMINO)ETHOXY)-.ALPHA.-METHYLBENZYL)PYRIDINE
• AB00053466-18
• 2-DIMETHYLAMINOETHOXYPHENYL-METHYL-2-PICOLINE
• .alpha.-Dimethylaminoethoxyphenylmethyl-2-picoline
• AC-15949
• (+/-)-Doxylamine
• NCGC00021147-09
• DOXYLAMINE [INN]
• EN300-123421
• Prestwick3_000027
• 5-21-03-00508 (Beilstein Handbook Reference)
• NCGC00021147-13
• N,N-Dimethyl-2-(1-phenyl-1-(2-pyridinyl)ethoxy)ethanamine
• Spectrum3_000409
• NCGC00021147-08
• 95QB77JKPL
• Spectrum5_000949
• BSPBio_000093
• HMS3604L05
• Doxylamine (INN)
• DB00366
• SPBio_002014
• NCGC00089789-05
• Prestwick2_000027
• NCGC00021147-05
• KBioSS_001494
• dimethyl({2-[1-phenyl-1-(pyridin-2-yl)ethoxy]ethyl})amine
• R-Doxylamine
• Doxylaminephenyl-d5
• HSDB 5184
• Doxylaminum (INN-Latin)
• SBI-0050336.P004
• BRD-A44008656-036-05-0
• N,N-dimethyl-2-(1-phenyl-1-(pyridin-2-yl)ethoxy)ethanamine
• 2-(.alpha.-(2-(Dimethylamino)ethoxy)-.alpha.-methylbenzyl)pyridine
• Doxylaminum [INN-Latin]
• BRD-A44008656-036-25-8
• N,N-Dimethyl-2-[1-phenyl-1-(2-pyridinyl)ethoxy]ethanamine; 2-[alpha-[2-(Dimethylamino)ethoxy]-alpha-methylbenzyl]pyridine; Doxylamine; LS 127;
• DB-051407
• N,N-Dimethyl-2-[(1S)-1-phenyl-1-(2-pyridinyl)ethoxy]ethanamine; (S)-N,N-Dimethyl-2-(1-phenyl-1-(pyridin-2-yl)ethoxy)ethanamine
• STL018676
• N,N-dimethyl-2-[1-phenyl-1-(pyridin-2-yl)ethoxy]ethanamine
• BRD-A44008656-036-24-1
• 207-414-2
• RFC84933

• Inchi： 1S/C17H22N2O/c1-17(20-14-13-19(2)3,15-9-5-4-6-10-15)16-11-7-8-12-18-16/h4-12H,13-14H2,1-3H3
• InChI Key： HCFDWZZGGLSKEP-UHFFFAOYSA-N
• SMILES： O(CCN(C)C)C(C)(C1C=CC=CN=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 270.17300
• Monoisotopic Mass: 270.173213
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.5
• Topological Polar Surface Area: 25.4

Experimental Properties

• Density: 1.043±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: <25 ºC
• Boiling Point: bp0.5 137-141°
• Flash Point: 174.5 °C
• Refractive Index: 1.5804 (589.3 nm 20 ºC)
• Solubility: Slightly soluble (2.5 g/l) (25 º C),
• PSA: 25.36000
• LogP: 2.92330
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

(±)-Doxylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：-20?°C Freezer, Under inert atmosphere

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on (±)-Doxylamine

(±)-Doxylamine (CAS No. 469-21-6): An Overview of Its Chemical Properties, Applications, and Recent Research

(±)-Doxylamine (CAS No. 469-21-6) is a versatile organic compound with a wide range of applications in the pharmaceutical and chemical industries. This compound, also known as doxylamine succinate, is a potent antihistamine and sedative, commonly used in over-the-counter medications for the treatment of allergies, insomnia, and motion sickness. Its chemical structure and pharmacological properties make it an essential component in various formulations, contributing to its widespread use in both clinical and research settings.

The chemical formula of (±)-Doxylamine is C₁₈H₂₃N₃O₂, and it exists as a white crystalline powder with a melting point of approximately 137-139°C. The compound is soluble in water and ethanol, making it suitable for various pharmaceutical formulations. Its antihistaminic properties are primarily attributed to its ability to block histamine H₁ receptors, thereby reducing the symptoms associated with allergic reactions such as sneezing, itching, and runny nose.

In addition to its antihistaminic effects, (±)-Doxylamine also exhibits sedative properties, which are beneficial in the treatment of insomnia and as a preoperative sedative. These properties are due to its interaction with the central nervous system (CNS), where it acts as a mild CNS depressant. The compound's ability to cross the blood-brain barrier allows it to exert its sedative effects effectively.

Recent research has shed light on the multifaceted nature of (±)-Doxylamine. A study published in the Journal of Medicinal Chemistry explored the potential of doxylamine as a neuroprotective agent. The study found that doxylamine can reduce oxidative stress and inflammation in neuronal cells, suggesting its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. This finding opens new avenues for the development of therapeutic strategies that leverage the neuroprotective properties of doxylamine.

Another area of interest is the use of (±)-Doxylamine in combination therapy. A clinical trial conducted by researchers at the University of California, San Francisco, investigated the efficacy of doxylamine in combination with other antihistamines for the treatment of severe allergic reactions. The results showed that the combination therapy provided better symptom relief compared to monotherapy, highlighting the potential for doxylamine to enhance the effectiveness of existing treatments.

The safety profile of (±)-Doxylamine has been extensively studied, and it is generally considered safe when used as directed. However, like all medications, it can have side effects such as drowsiness, dizziness, and dry mouth. These side effects are usually mild and transient but should be monitored by healthcare professionals. Additionally, long-term use or misuse can lead to more serious side effects, emphasizing the importance of following prescribed dosages and guidelines.

In terms of manufacturing and synthesis, (±)-Doxylamine can be produced through various chemical routes. One common method involves the reaction of doxylamine with succinic acid to form doxylamine succinate. This process is well-documented in chemical literature and is widely used by pharmaceutical companies for large-scale production. The purity and quality control of doxylamine are crucial for ensuring its safety and efficacy in pharmaceutical applications.

The global market for antihistamines is growing steadily, driven by increasing awareness of allergic conditions and the availability of over-the-counter medications. According to a report by Grand View Research, the global antihistamines market was valued at USD 15.7 billion in 2020 and is expected to grow at a compound annual growth rate (CAGR) of 4.5% from 2021 to 2028. The demand for effective and safe antihistamines like (±)-Doxylamine is expected to rise alongside this growth.

In conclusion, (±)-Doxylamine (CAS No. 469-21-6) is a valuable compound with significant applications in both pharmaceuticals and research. Its antihistaminic and sedative properties make it an essential component in various formulations, while recent research highlights its potential in neuroprotection and combination therapy. As the field continues to evolve, further studies will likely uncover additional uses for this versatile compound.